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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295 Get Quote

Technical Support Center: Solvent Red 135
This guide provides best practices for handling and storing Solvent Red 135 powder, along

with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is Solvent Red 135?

A1: Solvent Red 135 is a yellowish-red, high-performance solvent dye.[1][2] It is an amino

ketone powder that is insoluble in water but soluble in many organic solvents like ethanol,

chloroform, and acetone.[1][3] It is primarily used for coloring plastics such as polystyrene (PS),

ABS, polycarbonate (PC), and PET, as well as in industrial oils, paint inks, and masterbatches.

[1][4][5]

Q2: What are the primary hazards associated with Solvent Red 135 powder?

A2: The main hazards include:

Harmful if swallowed: May cause gastrointestinal irritation.[6]

Respiratory irritation: Inhalation of dust may irritate the respiratory tract.[6]

Eye irritation: Dust can cause irritation and inflammation.[6]
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Skin irritation: Prolonged or repeated contact may cause skin irritation in sensitive

individuals.[6]

Q3: What personal protective equipment (PPE) should I wear when handling Solvent Red 135
powder?

A3: To minimize exposure, the following PPE is recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[6]

Respiratory Protection: Use an approved respirator, especially when dust generation is likely.

[6]

Skin Protection: Wear appropriate protective clothing to minimize skin contact.[6]

Ventilation: Always handle in a well-ventilated area or in a chemical fume hood to control

airborne levels.[6]

Q4: How should I properly store Solvent Red 135 powder?

A4: Store the powder in a cool, dry, and well-ventilated place.[6][7] Keep containers tightly

closed and preserve them in tight, light-resistant containers.[6] Store apart from incompatible

materials such as strong oxidizing and reducing agents.[6][7]

Q5: What should I do in case of accidental exposure to Solvent Red 135?

A5: Follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Skin Contact: Flush skin with plenty of soap and water. If irritation develops or persists, get

medical aid.[6]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[6]
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Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[6][8]

Q6: How should I clean up a spill of Solvent Red 135 powder?

A6: For spills, use proper personal protective equipment.[6] Vacuum or sweep up the material

and place it into a suitable disposal container.[6] Avoid generating dusty conditions.[6] Clean up

spills immediately, observing all safety precautions.[6]

Troubleshooting Guide
Q1: I am having trouble dissolving the Solvent Red 135 powder. What could be the issue?

A1: Difficulty in dissolving Solvent Red 135 can be due to several factors:

Incorrect Solvent: Solvent Red 135 is insoluble in water.[1][3] Ensure you are using a

suitable organic solvent.

Low Solubility: Even in appropriate solvents, the solubility can be low. Check the solubility

data to ensure you are not exceeding its limit in the chosen solvent.

Temperature: The dissolution rate may be increased by gentle heating and stirring. However,

always be mindful of the solvent's flash point.

Purity of the Dye: Impurities in the dye can affect its solubility.

Q2: The color of my solution is not consistent between batches. What could be the cause?

A2: Color inconsistency can arise from:

Inaccurate Measurement: Ensure precise and consistent measurements of both the Solvent
Red 135 powder and the solvent for each batch.

Incomplete Dissolution: If the dye is not fully dissolved, the color intensity will be lower.

Visually inspect for any undissolved particles.

Degradation: Exposure to excessive heat, strong light, or incompatible chemicals (strong

oxidants or reducing agents) can cause the dye to degrade, leading to color changes.[6]
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Contamination: Contamination of the solvent or the dye powder can also lead to color

variations.

Q3: My plastic material colored with Solvent Red 135 is fading. Why is this happening?

A3: Fading can be attributed to:

Light Exposure: Although Solvent Red 135 has good light fastness (Grade 7-8), prolonged

exposure to high-intensity UV light can eventually lead to fading.[1][4]

High Temperatures: The dye has high heat resistance (up to 300-320°C), but temperatures

exceeding this can cause thermal degradation.[1][3]

Chemical Environment: The polymer matrix or any additives present could potentially interact

with the dye, affecting its long-term stability.

Data Presentation
Physical and Chemical Properties of Solvent Red 135

Property Value Source

Appearance Red Powder [6][8]

Molecular Formula C18H6Cl4N2O [6]

Molecular Weight 408.06 g/mol [6]

Melting Point 308 - 310 °C [7][8]

Boiling Point 646.3 °C at 760 mmHg [8]

Water Solubility < 0 g/L (at 20 °C) [7][8]

log Pow 7.1 (at 25 °C) [7][8]

Solubility of Solvent Red 135 in Various Solvents
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Solvent Solubility (g/L) Source

Acetone 0.2 [4]

Butyl Acetate 0.2 [4]

Dichloromethane 0.3 [4]

Ethyl Alcohol 0.1 [4]

Experimental Protocols
General Protocol for Dissolving Solvent Red 135 Powder

Preparation: Work in a well-ventilated chemical fume hood.[6] Wear appropriate PPE,

including chemical safety goggles, gloves, and a lab coat.[6]

Measurement: Accurately weigh the desired amount of Solvent Red 135 powder using an

analytical balance.

Solvent Addition: Measure the required volume of the appropriate organic solvent (e.g.,

Dichloromethane for higher solubility).

Dissolution:

Add the solvent to a clean, dry glass container (e.g., a beaker or flask).

Slowly add the weighed Solvent Red 135 powder to the solvent while stirring continuously

with a magnetic stirrer.

To aid dissolution, you can gently heat the solution on a hot plate with stirring. Monitor the

temperature to keep it well below the solvent's boiling point.

Confirmation: Continue stirring until all the powder has visibly dissolved, and the solution is

clear (though colored).

Storage of Solution: Store the resulting solution in a tightly sealed, light-resistant container.
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Caption: Troubleshooting workflow for common issues with Solvent Red 135.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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